2-(3-Bromo-5-chlorophenyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(3-bromo-5-chlorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H9BrClN.ClH/c9-7-3-6(1-2-11)4-8(10)5-7;/h3-5H,1-2,11H2;1H
• InChI Key: ACRNENRWROFXAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1Cl)Br)CCN.Cl
• Molecular Formula: C8H10BrCl2N
• Molecular Weight: 270.98 g/mol

Description

2-(3-Bromo-5-chlorophenyl)ethan-1-amine hydrochloride is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as BCE or BCE HCl and has been used in various studies to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of BCE HCl is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that BCE HCl may inhibit the reuptake of serotonin by neurons, leading to increased levels of serotonin in the brain. This mechanism of action has been studied extensively and has been found to be effective in treating various mood disorders.
Biochemical and Physiological Effects:
BCE HCl has been shown to have various biochemical and physiological effects in the body. It has been found to increase the levels of serotonin in the brain, which can lead to improvements in mood and a reduction in symptoms of depression and anxiety. BCE HCl has also been shown to have potential anti-inflammatory and antioxidant effects, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BCE HCl for lab experiments is its well-established synthesis method, which allows for the production of high-quality BCE HCl for research purposes. BCE HCl is also relatively stable and can be stored for long periods of time without significant degradation. However, one limitation of BCE HCl is its potential for toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for the study of BCE HCl. One area of interest is the potential use of BCE HCl as a therapeutic agent for various diseases, including mood disorders and neurodegenerative diseases. Another potential direction is the study of BCE HCl's mechanism of action and its interactions with neurotransmitter transporters. Additionally, further research is needed to fully understand the biochemical and physiological effects of BCE HCl and its potential implications for human health.

Synthesis Methods

The synthesis of BCE HCl involves the reaction of 3-bromo-5-chlorobenzyl chloride with ethylamine in the presence of a base such as potassium carbonate. The resulting product is then purified and converted to the hydrochloride salt form. This synthesis method has been well-established and has been used in many studies to produce high-quality BCE HCl for research purposes.

Scientific Research Applications

BCE HCl has been used in various scientific studies to investigate its potential applications in different fields. One of the most common applications of BCE HCl is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases. BCE HCl has also been studied for its potential as a tool for studying neurotransmitter transporters and their role in various physiological processes.